Cas no 850906-08-0 (5-{2-5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethoxy}-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product name: 5-{2-5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethoxy}-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850906-08-0
• MF: C₃₁H₂₅F₂N₃O₃S
• MW: 557.610313177109
• CID: 6305422
• PubChem ID: 5001387

5-{2-5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethoxy}-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-{2-5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethoxy}-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 2-[(4-fluorophenyl)methyl]-5-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethoxy]-3,4-dihydroisoquinolin-1-one
• 850906-08-0
• AKOS024583189
• 5-{2-[5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-oxoethoxy}-2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one
• F0556-0343
• 2-(4-fluorobenzyl)-5-(2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethoxy)-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C31H25F2N3O3S/c32-22-10-6-20(7-11-22)18-35-15-14-24-25(31(35)38)3-1-4-28(24)39-19-30(37)36-27(21-8-12-23(33)13-9-21)17-26(34-36)29-5-2-16-40-29/h1-13,16,27H,14-15,17-19H2
• InChI Key： RFFGDZYTZDNZLN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C2C=CC(=CC=2)F)N(C(COC2=CC=CC3C(N(CC4C=CC(=CC=4)F)CCC=32)=O)=O)N=1

Computed Properties

• Exact Mass: 557.15846917g/mol
• Monoisotopic Mass: 557.15846917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4Ų
• XLogP3: 5.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines